Cas no 868-14-4 (Potassium Bitartrate)

• Product Name: Potassium Bitartrate
• CAS No: 868-14-4
• MF: C₄H₆KO₆
• MW: 189.185142993927
• MDL: MFCD00065392
• CID: 40089
• PubChem ID: 24854509
• Update Time: 2025-10-29

Potassium Bitartrate Chemical and Physical Properties

Names and Identifiers

• Potassium bitartrate
• Potassium acid tartrate
• Acid potassium tartrate
• Potassium hydrogen tartrate
• Cream of tartar
• Butanedioic acid, 2,3-dihydroxy-(R-(R*,R*))-, monopotassiu
• Potassium hydrogen L-tartrate
• L(+)-Potassium Hydrogen Tartrate
• Potassium L-tartrate monobasic
• CreMor tartari
• Faecla
• Faecula
• L(+)Tartaric acid MonopotassiuM salt
• PotassiuM Bitartrate (AS)
• KHT
• Tartaric acid monopotassium salt
• DL-Tartaric acid
• tartaric acid
• 2,3-Dihydroxysuccinic acid
• 2,3-Dihydroxybutanedioic acid
• Racemic acid
• Uvic acid
• Traubensaure
• Racemic tartaric acid
• DL-Tartrate
• Paratartaric aicd
• Paratartaric acid
• Resolvable tartaric acid
• Tartaric acid D,L
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-
• (+)-Tartaric acid
• (2RS,3RS)-Tartaric acid
• Threaric acid
• NSC62778
• tartrate
• Baros
• dl-2,3-dihydroxybutanedioic acid
• FEWJPZIEWOKRBE-UHFFFAOYSA-N
• Butanedioic acid, 2,3-dihydroxy-, (R*,R*)-
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, monopotassium salt (9CI)
• Butanedioic acid, 2,3-dihydroxy-[R-(R*,R*)]-, monopotassium salt (ZCI)
• Tartaric acid, monopotassium salt (8CI)
• Faccla
• Faccula
• Monopotassium tartrate
• NSC 155080
• Potassium hydrogen L(+)-tartrate
• Potassium hydrotartrate
• Potassium tartrate (KHC4H4O6)
• Tartar
• Tartar cream
• CHEMBL2028510
• potassium hydrogentartrate
• 868-14-4
• Potassium hydrogen D-tartrate
• C4H5KO6
• DB-072284
• Q18745
• J-521623
• POTASSIUM 3-CARBOXY-2,3-DIHYDROXYPROPANOATE
• kaliumtartrat
• potassium;2,3,4-trihydroxy-4-oxobutanoate
• 6381-58-4
• DB-210140
• NSC155080
• Potassium Bitartrate

• MDL： MFCD00065392
• Inchi： 1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/t1-,2-;/m1./s1
• InChI Key： BPHVHMBNGQRCNN-ZVGUSBNCSA-N
• SMILES： [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[K]
• BRN： 6119985

Computed Properties

• Exact Mass: 187.97200
• Monoisotopic Mass: 186.96449433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless monoclinic crystals or white crystalline powder
• Density: 1.954 g/mL at 25 °C(lit.)
• Melting Point: 267°C (dec.)
• Flash Point: Fahrenheit: 410 ° f
  Celsius: 210 ° c
  
• PH: 3.4-3.7 (H2O, 20℃)(saturated solution)
• Solubility: 5.7g/l
• Water Partition Coefficient: Soluble in water and dilute mineral acid. Insoluble in alcohol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 117.89000
• LogP: -3.45730
• Solubility: Soluble in dilute inorganic acid, alkali solution or borax solution; Soluble in hot water, insoluble in water and ethanol. Insoluble in acetic acid
• Sensitiveness: Sensitive to humidity
• Merck: 14,7615
• Specific Rotation: 32.5º(C=10,1NNAOH)
• Optical Activity: [α]20/D +8.0 to +9.2°

Potassium Bitartrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：WW8223000
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium Bitartrate

Professional Introduction to Potassium Bitartrate (CAS No. 868-14-4)

Potassium Bitartrate, also known as potassium tartrate or cream of tartar, is a white, crystalline powder that is widely used in the pharmaceutical, food, and chemical industries. With the chemical formula KHC₄H₄O₆, this compound is an important intermediate in organic synthesis and has garnered significant attention in recent years due to its diverse applications and emerging research findings.

The CAS number 868-14-4 uniquely identifies this substance and distinguishes it from other tartrate derivatives. Potassium Bitartrate is primarily obtained as a byproduct of wine fermentation, where it forms through the reaction between tartaric acid and potassium salts. This natural origin underscores its historical significance in traditional medicine and culinary practices, although modern applications have expanded far beyond these initial uses.

In the pharmaceutical sector, Potassium Bitartrate has found utility as an excipient in tablet formulations. Its ability to act as a binder and stabilizer enhances drug dissolution and bioavailability, making it a preferred choice for certain formulations. Recent studies have highlighted its role in improving the performance of active pharmaceutical ingredients (APIs) by optimizing release profiles and reducing particle aggregation.

One of the most intriguing aspects of Potassium Bitartrate is its chelating properties. The compound can form stable complexes with metal ions, which has led to research into its potential applications in metallurgy and environmental remediation. For instance, studies have demonstrated its effectiveness in removing heavy metals from wastewater through ion exchange processes. This capability aligns with growing global efforts to develop sustainable and eco-friendly solutions for water purification.

The food industry also relies heavily on Potassium Bitartrate for its acidifying and stabilizing effects. It is commonly used in baking powders, where it helps regulate pH levels and improve leavening. Additionally, its role as an antioxidant has been explored in preserving the freshness of certain food products. Emerging research suggests that Potassium Bitartrate may contribute to reducing oxidative stress in foods, thereby extending shelf life and maintaining nutritional quality.

Beyond these industrial applications, Potassium Bitartrate has garnered attention in the field of cosmetics due to its mild abrasive properties. It is sometimes incorporated into skincare products as a gentle exfoliant, helping to remove dead skin cells without causing irritation. This use case reflects the broader trend toward natural and biodegradable ingredients in cosmetic formulations.

Recent advancements in analytical chemistry have leveraged Potassium Bitartrate for spectroscopic studies. Its well-defined crystal structure makes it an excellent reference standard for X-ray diffraction (XRD) analyses. Researchers utilize this property to calibrate instruments and validate experimental results across various scientific disciplines. Such applications underscore the compound's versatility beyond its more conventional uses.

The synthesis of Potassium Bitartrate has also seen innovations that enhance yield and purity. Modern chemical processes often involve catalytic methods that minimize waste and energy consumption. These improvements not only make production more cost-effective but also align with green chemistry principles aimed at reducing environmental impact.

In conclusion, Potassium Bitartrate (CAS No. 868-14-4) is a multifaceted compound with a rich history and expanding range of applications. From pharmaceutical excipients to environmental solutions, its unique properties continue to drive innovation across multiple industries. As research progresses, it is likely that new uses for this versatile substance will emerge, further solidifying its importance in both academic and industrial contexts.